Cas no 2227893-51-6 (methyl (3S)-3-(4-bromothiophen-2-yl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(4-bromothiophen-2-yl)-3-hydroxypropanoate
• CAS No: 2227893-51-6
• MF: C₈H₉BrO₃S
• MW: 265.124260663986
• CID: 5929659
• PubChem ID: 165777583
• Update Time: 2025-06-26

methyl (3S)-3-(4-bromothiophen-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(4-bromothiophen-2-yl)-3-hydroxypropanoate
• EN300-1906057
• 2227893-51-6

• Inchi： 1S/C8H9BrO3S/c1-12-8(11)3-6(10)7-2-5(9)4-13-7/h2,4,6,10H,3H2,1H3/t6-/m0/s1
• InChI Key： OMEWKPBCUIJKCU-LURJTMIESA-N
• SMILES： BrC1=CSC(=C1)[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 263.94558g/mol
• Monoisotopic Mass: 263.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl (3S)-3-(4-bromothiophen-2-yl)-3-hydroxypropanoate

Introduction to Methyl (3S)-3-(4-bromothiophen-2-yl)-3-hydroxypropanoate (CAS No. 2227893-51-6)

Methyl (3S)-3-(4-bromothiophen-2-yl)-3-hydroxypropanoate, a compound with the chemical identifier CAS No. 2227893-51-6, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique stereochemistry and structural motifs, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The molecular structure of methyl (3S)-3-(4-bromothiophen-2-yl)-3-hydroxypropanoate consists of a propanoate ester moiety linked to a (3S)-configured hydroxyl group, further substituted with a 4-bromothiophene ring. This combination of functional groups makes it a versatile building block for the synthesis of more complex molecules, particularly in the design of enzyme inhibitors and receptor modulators.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemical purity of methyl (3S)-3-(4-bromothiophen-2-yl)-3-hydroxypropanoate is crucial for its biological activity, as enantiomeric differences can significantly influence the efficacy and selectivity of drug candidates. The (3S) configuration imparted by the hydroxyl group plays a pivotal role in determining the compound's interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of novel therapeutic agents. The 4-bromothiophene moiety is particularly noteworthy, as thiophene derivatives have been extensively studied for their pharmacological properties. These derivatives exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. By incorporating this structural motif into drug candidates, researchers aim to leverage its inherent bioactivity while introducing modifications that enhance potency and reduce side effects.

The ester functionality in methyl (3S)-3-(4-bromothiophen-2-yl)-3-hydroxypropanoate also offers opportunities for further chemical manipulation. Esterases, which are abundant in biological systems, can cleave esters into their corresponding carboxylic acids and alcohols. This metabolic susceptibility can be exploited to design prodrugs that release active species in vivo, thereby improving bioavailability and reducing toxicity.

Recent studies have highlighted the importance of computational methods in the design and optimization of chiral compounds like methyl (3S)-3-(4-bromothiophen-2-yl)-3-hydroxypropanoate. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict the conformational behavior and binding affinity of these molecules with high accuracy. These insights have guided the development of synthetic strategies that maximize stereochemical control and yield efficient pathways to complex drug candidates.

The synthesis of enantiomerically pure compounds remains a challenge in organic chemistry, but advances in asymmetric catalysis have made significant strides in addressing this issue. Transition metal-catalyzed reactions, particularly those involving palladium and rhodium complexes, have proven to be highly effective in achieving high enantiomeric excesses. The synthesis of methyl (3S)-3-(4-bromothiophen-2-yl)-3-hydroxypropanoate exemplifies these advancements, showcasing how modern catalytic methods can streamline the production of chiral intermediates.

In conclusion, methyl (3S)-3-(4-bromothiophen-2-yl)-3-hydroxypropanoate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and stereochemical configuration make it an attractive scaffold for developing novel therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a critical role in shaping the future of drug discovery and development.